Cas no 138956-07-7 (2-Propyn-1-amine, 3-(2-nitrophenyl)-)

2-Propyn-1-amine, 3-(2-nitrophenyl)- structure
138956-07-7 structure
Product Name:2-Propyn-1-amine, 3-(2-nitrophenyl)-
CAS No:138956-07-7
MF:C9H8N2O2
MW:176.172021865845
CID:1267305
Update Time:2024-08-04

2-Propyn-1-amine, 3-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-amine, 3-(2-nitrophenyl)-
    • Inchi: 1S/C9H8N2O2/c10-7-3-5-8-4-1-2-6-9(8)11(12)13/h1-2,4,6H,7,10H2
    • InChI Key: YEILRWYDHBGIGL-UHFFFAOYSA-N
    • SMILES: C(N)C#CC1=CC=CC=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 176.05864

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 323.5±27.0 °C(Predicted)
  • PSA: 69.16
  • pka: 7.74±0.29(Predicted)
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